Cas no 898762-12-4 (3-(3-Chlorophenyl)-2'-methylpropiophenone)

• Product Name: 3-(3-Chlorophenyl)-2'-methylpropiophenone
• CAS No: 898762-12-4
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• MDL: MFCD03843401
• CID: 870850
• PubChem ID: 24726017
• Update Time: 2025-11-02

3-(3-Chlorophenyl)-2'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-(2-methylphenyl)propan-1-one
• 3-(3-CHLOROPHENYL)-2'-METHYLPROPIOPHENONE
• MFCD03843401
• DTXSID70644410
• 898762-12-4
• AKOS016021822
• 3-(3-Chlorophenyl)-2'-methylpropiophenone

• MDL： MFCD03843401
• Inchi： 1S/C16H15ClO/c1-12-5-2-3-8-15(12)16(18)10-9-13-6-4-7-14(17)11-13/h2-8,11H,9-10H2,1H3
• InChI Key： XDDGNWQPZJUIQC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 258.08100
• Monoisotopic Mass: 258.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.46390

Additional information on 3-(3-Chlorophenyl)-2'-methylpropiophenone

3-(3-Chlorophenyl)-2'-methylpropiophenone (CAS 898762-12-4): A Comprehensive Technical Overview

In the realm of specialty chemicals, 3-(3-Chlorophenyl)-2'-methylpropiophenone (CAS 898762-12-4) has emerged as a compound of significant interest for researchers and industrial applications. This chlorophenyl methylpropiophenone derivative exhibits unique structural characteristics that make it valuable in various synthetic pathways and material science applications.

The molecular structure of 3-(3-Chlorophenyl)-2'-methylpropiophenone features a propiophenone backbone substituted with both a 3-chlorophenyl group and a 2'-methyl group, creating distinct electronic and steric properties. This configuration has been particularly interesting in the development of novel organic compounds, where researchers are exploring its potential as a building block for more complex molecular architectures.

Recent trends in chemical research have shown growing interest in chlorinated aromatic ketones like 3-(3-Chlorophenyl)-2'-methylpropiophenone. These compounds are being investigated for their potential applications in advanced material synthesis, particularly in the development of liquid crystals and specialty polymers. The electron-withdrawing nature of the chlorine substituent combined with the ketone functionality makes this compound particularly useful in reactions requiring precise electronic control.

From a synthetic chemistry perspective, CAS 898762-12-4 offers several advantages. The compound's stability under various reaction conditions makes it a reliable intermediate in multi-step syntheses. Researchers have reported successful applications in: cross-coupling reactions, nucleophilic additions, and cyclization processes. These transformations are fundamental to creating more complex molecules with potential applications in pharmaceuticals, agrochemicals, and functional materials.

The physical properties of 3-(3-Chlorophenyl)-2'-methylpropiophenone contribute to its utility in laboratory settings. With a molecular weight of 258.73 g/mol, this solid compound typically appears as white to off-white crystals at room temperature. Its melting point and solubility characteristics make it suitable for various organic solvents, facilitating its use in different synthetic protocols.

In analytical chemistry, 3-(3-Chlorophenyl)-2'-methylpropiophenone has shown interesting spectral properties. The compound's unique UV-Vis absorption profile and NMR signature make it useful as a reference standard or analytical marker in certain applications. These characteristics are particularly valuable in quality control processes for related chemical products.

The safety profile of CAS 898762-12-4 has been an important consideration in its applications. While not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed when working with this compound. Researchers emphasize the importance of using appropriate personal protective equipment and working in well-ventilated areas when handling chlorinated aromatic compounds.

Market trends indicate growing demand for specialized intermediates like 3-(3-Chlorophenyl)-2'-methylpropiophenone. The compound's versatility in organic synthesis has made it increasingly valuable in pharmaceutical research and specialty chemical production. Suppliers report steady interest from research institutions and chemical manufacturers seeking high-purity samples of this material.

Storage and handling recommendations for 3-(3-Chlorophenyl)-2'-methylpropiophenone typically include keeping the compound in tightly sealed containers under inert atmosphere, protected from light and moisture. These precautions help maintain the compound's stability and purity over extended periods, which is crucial for research applications requiring consistent material quality.

Future research directions for CAS 898762-12-4 may explore its potential in green chemistry applications. Scientists are investigating whether this compound could serve as a precursor for more environmentally friendly synthetic routes or as a component in sustainable material development. These investigations align with broader trends in chemical research focusing on sustainability and reduced environmental impact.

Quality control standards for 3-(3-Chlorophenyl)-2'-methylpropiophenone typically specify purity levels ≥98% for most research applications. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify the compound's identity and purity. These rigorous standards ensure reliable performance in synthetic applications.

The synthesis of 3-(3-Chlorophenyl)-2'-methylpropiophenone typically involves Friedel-Crafts acylation reactions or related methodologies. Recent process optimization efforts have focused on improving yield and reducing byproduct formation, reflecting the chemical industry's emphasis on efficiency and waste reduction in synthetic processes.

In conclusion, 3-(3-Chlorophenyl)-2'-methylpropiophenone (CAS 898762-12-4) represents an important building block in modern organic synthesis. Its unique structural features and chemical properties continue to make it valuable across multiple research areas. As chemical science advances, this compound will likely find new applications in emerging technologies and materials development.